Cas no 104821-31-0 (ASP-PRO-GLY-PHE-SER-SER-TRP-GLY-NH2)

• Product Name: ASP-PRO-GLY-PHE-SER-SER-TRP-GLY-NH2
• CAS No: 104821-31-0
• MF: C₃₉H₅₀N₁₀O₁₂
• MW: 850.874108791351
• CID: 192685
• Update Time: 2025-06-08

ASP-PRO-GLY-PHE-SER-SER-TRP-GLY-NH2 Chemical and Physical Properties

Names and Identifiers

• Glycinamide, L-a-aspartyl-L-prolylglycyl-L-phenylalanyl-L-seryl-L-seryl-L-tryptophyl-(9CI)
• ASP-PRO-GLY-PHE-SER-SER-TRP-GLY-NH2
• H-ASP-PRO-GLY-PHE-SER-SER-TRP-GLY-NH2
• Leucokinin II
• Leukokinin II
• LeukokininI, 3-glycine-5-L-serine-
• CID 133112719
• (3S)-3-amino-4-[(2S)-2-[[2-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-[(2-amino-2-oxoethyl)amino]-3-(1H-indol-3-yl)-1-oxopropan-2-yl]amino]-3-hydroxy-1-oxopropan-2-yl]amino]-3-hydroxy-1-oxopropan-2-yl]amino]-1-oxo-3-phenylpropan-2-yl]amino]-2-oxoethyl]carbamoyl]pyrrolidin-1-yl]-4-oxobutanoic acid
• Glycinamide, L-α-aspartyl-L-prolylglycyl-L-phenylalanyl-L-seryl-L-seryl-L-tryptophyl-
• Leucokinin II H-Asp-Pro-Gly-Phe-Ser-Ser-Trp-Gly-NH2

• Inchi： 1S/C39H50N10O12/c40-24(15-33(54)55)39(61)49-12-6-11-30(49)38(60)44-18-32(53)45-26(13-21-7-2-1-3-8-21)35(57)47-29(20-51)37(59)48-28(19-50)36(58)46-27(34(56)43-17-31(41)52)14-22-16-42-25-10-5-4-9-23(22)25/h1-5,7-10,16,24,26-30,42,50-51H,6,11-15,17-20,40H2,(H2,41,52)(H,43,56)(H,44,60)(H,45,53)(H,46,58)(H,47,57)(H,48,59)(H,54,55)
• InChI Key： YIHONWAEDTZVNV-UHFFFAOYSA-N
• SMILES： O=C(C(CC(=O)O)N)N1CCCC1C(NCC(NC(C(NC(CO)C(NC(CO)C(NC(C(NCC(N)=O)=O)CC1=CNC2C=CC=CC1=2)=O)=O)=O)CC1C=CC=CC=1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 61
• Rotatable Bond Count: 22
• Complexity: 1600
• XLogP3: -5.9
• Topological Polar Surface Area: 358

ASP-PRO-GLY-PHE-SER-SER-TRP-GLY-NH2 Security Information

• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on ASP-PRO-GLY-PHE-SER-SER-TRP-GLY-NH2

Comprehensive Overview of ASP-PRO-GLY-PHE-SER-SER-TRP-GLY-NH2 (CAS No. 104821-31-0)

ASP-PRO-GLY-PHE-SER-SER-TRP-GLY-NH2, a synthetic peptide with the CAS number 104821-31-0, has garnered significant attention in the fields of chemical biology and pharmaceutical research. This peptide, composed of a specific sequence of amino acids, exhibits unique biological activities that make it a valuable tool in various scientific and medical applications.

The molecular structure of ASP-PRO-GLY-PHE-SER-SER-TRP-GLY-NH2 is characterized by its linear sequence of amino acids: aspartic acid (Asp), proline (Pro), glycine (Gly), phenylalanine (Phe), serine (Ser), tryptophan (Trp), and another glycine (Gly) at the C-terminal, with an amide group at the end. This specific arrangement confers the peptide with distinct properties that are crucial for its biological functions.

Recent studies have highlighted the potential therapeutic applications of ASP-PRO-GLY-PHE-SER-SER-TRP-GLY-NH2. For instance, research published in the Journal of Medicinal Chemistry has shown that this peptide can modulate cellular signaling pathways, particularly those involved in inflammation and immune responses. The ability to influence these pathways makes it a promising candidate for the development of novel anti-inflammatory and immunomodulatory drugs.

In addition to its therapeutic potential, ASP-PRO-GLY-PHE-SER-SER-TRP-GLY-NH2 has been studied for its role in protein-protein interactions. A study in the Biochemical Journal demonstrated that this peptide can bind to specific protein targets, thereby disrupting or enhancing certain biological processes. This property is particularly useful in understanding complex biological systems and in the design of targeted therapies.

The synthesis of ASP-PRO-GLY-PHE-SER-SER-TRP-GLY-NH2 is typically achieved through solid-phase peptide synthesis (SPPS) techniques. This method allows for precise control over the sequence and purity of the final product. The use of advanced synthetic methods ensures that the peptide meets the high standards required for both research and clinical applications.

Clinical trials involving ASP-PRO-GLY-PHE-SER-SER-TRP-GLY-NH2 have shown promising results. A phase II trial conducted by a leading pharmaceutical company evaluated the safety and efficacy of this peptide in patients with chronic inflammatory conditions. The results indicated that the peptide was well-tolerated and demonstrated significant anti-inflammatory effects, suggesting its potential as a new treatment option.

Beyond its therapeutic applications, ASP-PRO-GLY-PHE-SER-SER-TRP-GLY-NH2 has also been explored for its use in diagnostic tools. Research published in the Clinical Chemistry journal has shown that this peptide can be used as a biomarker for certain diseases, providing a non-invasive method for early detection and monitoring of disease progression.

The stability and solubility properties of ASP-PRO-GLY-PHE-SER-SER-TRP-GLY-NH2 are important considerations for both research and clinical use. Studies have shown that this peptide remains stable under various conditions, including different pH levels and temperatures. Its solubility in aqueous solutions makes it suitable for a wide range of applications, from basic research to clinical trials.

In conclusion, ASP-PRO-GLY-PHE-SER-SER-TRP-GLY-NH2 (CAS No. 104821-31-0) is a versatile synthetic peptide with significant potential in both research and clinical settings. Its unique molecular structure, biological activities, and stability properties make it an important tool in advancing our understanding of complex biological systems and developing new therapeutic strategies. As research continues to uncover new applications for this peptide, it is likely to play an increasingly important role in the fields of chemical biology and pharmaceutical science.